Cas no 62685-94-3 (Octanediamide, 2-ethyl-N,N'-diphenyl-)

Octanediamide, 2-ethyl-N,N'-diphenyl- structure
62685-94-3 structure
Product Name:Octanediamide, 2-ethyl-N,N'-diphenyl-
CAS No:62685-94-3
MF:C22H28N2O2
MW:352.469925880432
CID:435258
PubChem ID:71383822
Update Time:2025-04-19

Octanediamide, 2-ethyl-N,N'-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Octanediamide, 2-ethyl-N,N'-diphenyl-
    • 2-ethyl-N,N'-diphenyloctanediamide
    • DTXSID70806112
    • 2-Ethyl-N~1~,N~8~-diphenyloctanediamide
    • 62685-94-3
    • Inchi: 1S/C22H28N2O2/c1-2-18(22(26)24-20-15-9-5-10-16-20)12-6-3-11-17-21(25)23-19-13-7-4-8-14-19/h4-5,7-10,13-16,18H,2-3,6,11-12,17H2,1H3,(H,23,25)(H,24,26)
    • InChI Key: XTVFMAGBADLCLQ-UHFFFAOYSA-N
    • SMILES: O=C(C(CC)CCCCCC(NC1C=CC=CC=1)=O)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 352.21524
  • Monoisotopic Mass: 352.215078140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 10
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2
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